Cas no 919977-53-0 (N-({1-3-(3,5-dimethylphenoxy)propyl-1H-1,3-benzodiazol-2-yl}methyl)-N-methylfuran-2-carboxamide)

• Product name: N-({1-3-(3,5-dimethylphenoxy)propyl-1H-1,3-benzodiazol-2-yl}methyl)-N-methylfuran-2-carboxamide
• CAS No: 919977-53-0
• MF: C₂₅H₂₇N₃O₃
• MW: 417.50018620491
• CID: 5427583

N-({1-3-(3,5-dimethylphenoxy)propyl-1H-1,3-benzodiazol-2-yl}methyl)-N-methylfuran-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-[[1-[3-(3,5-dimethylphenoxy)propyl]benzimidazol-2-yl]methyl]-N-methylfuran-2-carboxamide
• 2-Furancarboxamide, N-[[1-[3-(3,5-dimethylphenoxy)propyl]-1H-benzimidazol-2-yl]methyl]-N-methyl-
• N-({1-3-(3,5-dimethylphenoxy)propyl-1H-1,3-benzodiazol-2-yl}methyl)-N-methylfuran-2-carboxamide

• Inchi： 1S/C25H27N3O3/c1-18-14-19(2)16-20(15-18)30-13-7-11-28-22-9-5-4-8-21(22)26-24(28)17-27(3)25(29)23-10-6-12-31-23/h4-6,8-10,12,14-16H,7,11,13,17H2,1-3H3
• InChI Key： AWPNJKUMDDGCDG-UHFFFAOYSA-N
• SMILES： O1C=CC=C1C(N(CC1N(CCCOC2=CC(C)=CC(C)=C2)C2=CC=CC=C2N=1)C)=O

Additional information on N-({1-3-(3,5-dimethylphenoxy)propyl-1H-1,3-benzodiazol-2-yl}methyl)-N-methylfuran-2-carboxamide

N-({1-3-(3,5-dimethylphenoxy)propyl-1H-1,3-benzodiazol-2-yl}methyl)-N-methylfuran-2-carboxamide (CAS No. 919977-53-0): A Comprehensive Overview

N-({1-3-(3,5-dimethylphenoxy)propyl-1H-1,3-benzodiazol-2-yl}methyl)-N-methylfuran-2-carboxamide (CAS No. 919977-53-0) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its CAS number for brevity, is a member of the benzodiazepine family and features a unique furan ring structure. Its intricate molecular architecture and potential therapeutic applications have made it a subject of extensive study in recent years.

The chemical structure of N-({1-3-(3,5-dimethylphenoxy)propyl-1H-1,3-benzodiazol-2-yl}methyl)-N-methylfuran-2-carboxamide is characterized by a central benzodiazepine core, which is substituted with a 3,5-dimethylphenoxy group on a propyl chain and a furan ring linked to the nitrogen atom of the benzodiazepine. This combination of functional groups imparts unique pharmacological properties to the molecule, making it an interesting candidate for various therapeutic applications.

Recent research has focused on the potential of N-({1-3-(3,5-dimethylphenoxy)propyl-1H-1,3-benzodiazol-2-yl}methyl)-N-methylfuran-2-carboxamide as an anxiolytic and anticonvulsant agent. Studies have shown that this compound exhibits potent binding affinity to the GABAA receptor, which is a key target for many benzodiazepine drugs used in the treatment of anxiety disorders and epilepsy. The presence of the furan ring and the 3,5-dimethylphenoxy group may contribute to its enhanced selectivity and reduced side effects compared to traditional benzodiazepines.

In addition to its potential as an anxiolytic and anticonvulsant, N-({1-3-(3,5-dimethylphenoxy)propyl-1H-1,3-benzodiazol-2-yl}methyl)-N-methylfuran-2-carboxamide has also been investigated for its neuroprotective properties. Preclinical studies have demonstrated that this compound can reduce neuronal damage in models of ischemic stroke and neurodegenerative diseases such as Alzheimer's disease. The mechanism behind these effects is thought to involve modulation of oxidative stress and inflammation pathways.

The pharmacokinetic profile of N-({1-3-(3,5-dimethylphenoxy)propyl-1H-1,3-benzodiazol-2-yl}methyl)-N-methylfuran-2-carboxamide has been another area of interest. Research indicates that it has favorable oral bioavailability and a relatively long half-life, which are desirable properties for a potential therapeutic agent. However, further studies are needed to fully understand its metabolism and excretion pathways in humans.

Clinical trials are currently underway to evaluate the safety and efficacy of N-({1-3-(3,5-dimethylphenoxy)propyl-1H-1,3-benzodiazol-2-yl}methyl)-N-methylfuran-2-carboxamide in human subjects. Early results from phase I trials have shown promising outcomes with regard to tolerability and pharmacokinetic parameters. These findings have paved the way for more advanced clinical trials to explore its therapeutic potential in specific patient populations.

Beyond its medicinal applications, N-{(1-{[3-(dimethoxyphenyloxy)propyl]-benzodiazolyl}-methylene)-methyl}-furan carboxamide (a closely related compound) has been studied for its use in chemical synthesis and as a building block for more complex molecules. Its unique structural features make it a valuable intermediate in the development of novel compounds with diverse biological activities.

In conclusion, N-{(1-{[3-(dimethoxyphenyloxy)propyl]-benzodiazolyl}-methylene)-methyl}-furan carboxamide (CAS No. 919977-53-0) represents a promising compound with significant potential in both medicinal chemistry and pharmaceutical research. Its unique chemical structure and pharmacological properties make it an intriguing candidate for further investigation and development as a therapeutic agent. Ongoing research efforts aim to elucidate its full range of biological activities and optimize its use in clinical settings.